Cas no 7709-70-8 (Butanedithioamide)

Butanedithioamide structure
Butanedithioamide structure
Product Name:Butanedithioamide
CAS No:7709-70-8
MF:C4H8N2S2
MW:148.249717712402
CID:4181672
PubChem ID:3614542
Update Time:2025-04-24

Butanedithioamide Chemical and Physical Properties

Names and Identifiers

    • Butanedithioamide
    • SCHEMBL4969205
    • AKOS006342766
    • 7709-70-8
    • 968-880-7
    • Inchi: 1S/C4H8N2S2/c5-3(7)1-2-4(6)8/h1-2H2,(H2,5,7)(H2,6,8)
    • InChI Key: TWSHKUQTOUCGMY-UHFFFAOYSA-N
    • SMILES: C(N)(=S)CCC(N)=S

Computed Properties

  • Exact Mass: 148.01289061Da
  • Monoisotopic Mass: 148.01289061Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 116Ų
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